Celecoxib Carboxylic Acid

Description

Celecoxib Carboxylic Acid, also known as 4-[1-[4-(aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]-benzoic acid, is a member of the pyrazole class of compounds . It is also identified by several other names and identifiers, including CAS number 170571-01-4 and UNII code EQJ1364UKF . The molecular formula is C17H12F3N3O4S, with a molecular weight of 411.4 g/mol .

This compound is a metabolite of celecoxib, a selective cyclooxygenase-2 (COX-2) inhibitor . Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID) used to treat osteoarthritis, rheumatoid arthritis, acute pain, and menstrual symptoms . Celecoxib Carboxylic Acid is formed as the body breaks down celecoxib . Celecoxib, sold under the brand name Celebrex, is known for posing a decreased risk of gastrointestinal bleeding compared to other NSAIDs .

A similar compound is celecoxib, which differs in its molecular formula (C17H14F3N3O2S) and is the parent drug from which Celecoxib Carboxylic Acid is derived . Celecoxib inhibits the COX-2 enzyme, reducing pain and inflammation, and also exhibits anticancer effects by binding to the cadherin-11 protein .

• CAS No.: 170571-01-4
• Product Name: Celecoxib Carboxylic Acid
• Molecular Formula: C17H12F3N3O4S
• Molecular Weight: 411.4 g/mol
• IUPAC Name: 4-[2-(4-sulfamoylphenyl)-5-(trifluoromethyl)pyrazol-3-yl]benzoic acid
• Standard InChI: InChI=1S/C17H12F3N3O4S/c18-17(19,20)15-9-14(10-1-3-11(4-2-10)16(24)25)23(22-15)12-5-7-13(8-6-12)28(21,26)27/h1-9H,(H,24,25)(H2,21,26,27)
• Standard InChIKey: WTHNOVFEXONZMI-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F)C(=O)O
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F)C(=O)O
• Synonyms: 4-[1-[4-(Aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic Acid; Celebrex Carboxylic Acid
• PubChem Compound: 10047220
• Last Modified: Sep 14 2023